Methyl8-amino-5-oxaspiro[3.5]nonane-2-carboxylatehydrochloride

• CAS No.: 2839157-49-0
• Molecular Formula: C10H18ClNO3
• Molecular Weight: 235.71 g/mol
• IUPAC Name: methyl 8-amino-5-oxaspiro[3.5]nonane-2-carboxylate;hydrochloride
• InChI: InChI=1S/C10H17NO3.ClH/c1-13-9(12)7-4-10(5-7)6-8(11)2-3-14-10;/h7-8H,2-6,11H2,1H3;1H
• InChI Key: WGQXDSLWLXMIGY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC2(C1)CC(CCO2)N.Cl

Description

Methyl8-amino-5-oxaspiro[3.5]nonane-2-carboxylatehydrochloride is a synthetic organic compound with the molecular formula C10H18ClNO3. It is known for its unique spirocyclic structure, which consists of a spiro[3.5]nonane core with an amino group, an oxo group, and a carboxylate ester. This compound is primarily used in research and development settings, particularly in the fields of medicinal chemistry and organic synthesis .

Preparation Methods

The synthesis of Methyl8-amino-5-oxaspiro[3.5]nonane-2-carboxylatehydrochloride typically involves a multi-step process. One common synthetic route includes the following steps:

Formation of the spirocyclic core: This step involves the cyclization of a suitable precursor to form the spiro[3.5]nonane structure.

Introduction of functional groups: The amino group, oxo group, and carboxylate ester are introduced through various chemical reactions, such as amination, oxidation, and esterification.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial production methods for this compound are not well-documented, as it is primarily used in research settings. large-scale synthesis would likely involve optimization of the reaction conditions and purification steps to ensure cost-effectiveness and high yield.

Chemical Reactions Analysis

Methyl8-amino-5-oxaspiro[3.5]nonane-2-carboxylatehydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert the oxo group to a hydroxyl group or reduce other functional groups.

Hydrolysis: The ester group can be hydrolyzed to form the corresponding carboxylic acid.

Common reagents and conditions used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Methyl8-amino-5-oxaspiro[3.5]nonane-2-carboxylatehydrochloride has several scientific research applications, including:

Medicinal Chemistry: The compound is used as a building block for the synthesis of potential drug candidates, particularly those targeting neurological disorders.

Organic Synthesis: Its unique spirocyclic structure makes it a valuable intermediate in the synthesis of complex organic molecules.

Biological Studies: Researchers use this compound to study the effects of spirocyclic structures on biological activity and to develop new bioactive molecules.

Mechanism of Action

The mechanism of action of Methyl8-amino-5-oxaspiro[3.5]nonane-2-carboxylatehydrochloride is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors. The spirocyclic structure may confer unique binding properties, allowing the compound to modulate the activity of its targets and influence various biological pathways .

Comparison with Similar Compounds

Methyl8-amino-5-oxaspiro[3.5]nonane-2-carboxylatehydrochloride can be compared to other spirocyclic compounds, such as:

Methyl 2-amino-7-oxaspiro[3.5]nonane-2-carboxylate hydrochloride: This compound has a similar spirocyclic core but differs in the position of the amino and oxo groups.

Spiro[3.5]nonane derivatives: Various derivatives of spiro[3.5]nonane have been synthesized and studied for their unique chemical and biological properties.

The uniqueness of this compound lies in its specific functional groups and their positions on the spirocyclic core, which can influence its reactivity and biological activity.